Cas no 1806014-27-6 (6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is a versatile heterocyclic compound featuring a reactive bromomethyl group, a fluorine substituent, and a trifluoromethoxy moiety. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex pyridine-based scaffolds. The bromomethyl group facilitates further functionalization via nucleophilic substitution, while the electron-withdrawing trifluoromethoxy and fluorine groups enhance reactivity in cross-coupling and condensation reactions. The aldehyde functionality offers additional derivatization potential, enabling the formation of imines, hydrazones, or other carbonyl-based transformations. This compound’s well-defined reactivity profile and stability under standard handling conditions make it suitable for precision applications in medicinal chemistry and material science.

6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde structure

1806014-27-6 structure

Product Name:6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

CAS No:1806014-27-6

MF:C₈H₄BrF₄NO₂

MW:302.020475387573

CID:4829881

Update Time:2025-10-29

6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
- Inchi： 1S/C8H4BrF4NO2/c9-2-4-1-6(16-8(11,12)13)7(10)5(3-15)14-4/h1,3H,2H2
- InChI Key： KVQXVVLVJXBPAD-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C(=C(C=O)N=1)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 251
XLogP3: 2.5
Topological Polar Surface Area: 39.2

6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029098267-1g	6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde	1806014-27-6	97%	1g	$1,475.10	2022-04-01

6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Related Literature

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3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

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5. Emerging enantiomeric resolution materials with homochiral nano-fabrications

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Additional information on 6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

Research Briefing on 6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806014-27-6)

6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806014-27-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in drug discovery due to their versatility and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of novel TRPV1 antagonists. The researchers utilized 6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde as a pivotal building block to introduce the trifluoromethoxy group, which significantly enhanced the binding affinity and metabolic stability of the resulting compounds. The study reported a 40% improvement in potency compared to previous analogs, underscoring the importance of this intermediate in optimizing drug candidates.

In another recent investigation, this compound was employed in the development of selective PDE4 inhibitors for treating chronic obstructive pulmonary disease (COPD). The bromomethyl group facilitated efficient functionalization, enabling the introduction of various pharmacophores to improve selectivity and reduce off-target effects. The findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives synthesized from this intermediate exhibited promising in vitro and in vivo efficacy, with reduced side effects commonly associated with PDE4 inhibitors.

Furthermore, advancements in synthetic methodologies have been reported, focusing on optimizing the yield and purity of 6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde. A 2024 paper in Organic Process Research & Development detailed a scalable, one-pot synthesis route that achieved a 75% yield with >99% purity, addressing previous challenges in large-scale production. This breakthrough is expected to facilitate broader application of the compound in industrial drug development.

Ongoing research is exploring the potential of this intermediate in the design of next-generation kinase inhibitors, particularly for oncology applications. Preliminary data suggest that its unique structural features can be leveraged to enhance target specificity and overcome drug resistance mechanisms. These developments position 6-(Bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde as a critical tool in modern medicinal chemistry, with implications across multiple therapeutic areas.